Cas no 1361823-92-8 (4-(2,3-Dichlorophenyl)-2-fluoropyridine)

4-(2,3-Dichlorophenyl)-2-fluoropyridine is a fluorinated pyridine derivative featuring a dichlorophenyl substituent, offering unique reactivity and structural properties for synthetic applications. The presence of both fluorine and chlorine atoms enhances its utility as a versatile intermediate in pharmaceutical and agrochemical research, enabling selective functionalization. Its electron-withdrawing groups contribute to stability and reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The compound's distinct substitution pattern makes it valuable for designing bioactive molecules, particularly in developing kinase inhibitors or other heterocyclic scaffolds. High purity and well-defined structure ensure reproducibility in research applications. Suitable for use under controlled conditions in specialized organic synthesis.

4-(2,3-Dichlorophenyl)-2-fluoropyridine structure

1361823-92-8 structure

Product Name:4-(2,3-Dichlorophenyl)-2-fluoropyridine

CAS No:1361823-92-8

MF:C₁₁H₆Cl₂FN

MW:242.076444149017

CID:4922932

Update Time:2025-11-05

4-(2,3-Dichlorophenyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 4-(2,3-Dichlorophenyl)-2-fluoropyridine
- Inchi： 1S/C11H6Cl2FN/c12-9-3-1-2-8(11(9)13)7-4-5-15-10(14)6-7/h1-6H
- InChI Key： BKMLLRZSHBAUCL-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1C1C=CN=C(C=1)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 215
XLogP3: 4.2
Topological Polar Surface Area: 12.9

4-(2,3-Dichlorophenyl)-2-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023029145-250mg	4-(2,3-Dichlorophenyl)-2-fluoropyridine	1361823-92-8	97%	250mg	666.40 USD	2021-06-10
Alichem	A023029145-500mg	4-(2,3-Dichlorophenyl)-2-fluoropyridine	1361823-92-8	97%	500mg	970.20 USD	2021-06-10
Alichem	A023029145-1g	4-(2,3-Dichlorophenyl)-2-fluoropyridine	1361823-92-8	97%	1g	1,696.80 USD	2021-06-10

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Additional information on 4-(2,3-Dichlorophenyl)-2-fluoropyridine

4-(2,3-Dichlorophenyl)-2-fluoropyridine: A Comprehensive Overview

4-(2,3-Dichlorophenyl)-2-fluoropyridine (CAS No. 1361823-92-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a dichlorophenyl group and a fluorine substituent. The combination of these functional groups imparts distinctive electronic and chemical properties to the molecule, making it a valuable component in advanced chemical systems.

The synthesis of 4-(2,3-Dichlorophenyl)-2-fluoropyridine involves a series of carefully controlled reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels, which are critical for its use in demanding applications. The compound's stability under various conditions has also been extensively studied, providing insights into its suitability for different chemical environments.

One of the most notable applications of 4-(2,3-Dichlorophenyl)-2-fluoropyridine is in the field of agrochemicals. Its ability to act as a selective herbicide has been validated through numerous field trials, demonstrating its effectiveness in controlling specific weed species without adversely affecting crops. This property is particularly valuable in modern agriculture, where sustainable pest management practices are increasingly emphasized.

In addition to its agricultural applications, 4-(2,3-Dichlorophenyl)-2-fluoropyridine has found significant use in materials science. Its unique electronic properties make it an excellent candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. Recent studies have explored its potential as a charge transport layer material, where its ability to facilitate efficient electron movement could enhance device performance.

The environmental impact of 4-(2,3-Dichlorophenyl)-2-fluoropyridine has also been a focus of recent research. Studies have shown that the compound undergoes rapid degradation under sunlight and microbial action, reducing its persistence in the environment. This biodegradability is a critical factor in assessing its safety for agricultural and industrial applications.

Furthermore, 4-(2,3-Dichlorophenyl)-2-fluoropyridine has shown promise in the pharmaceutical industry as a building block for drug development. Its ability to interact with specific biological targets makes it a valuable component in the design of new therapeutic agents. Researchers are currently exploring its potential as an anti-inflammatory agent and as a component in antiviral therapies.

The development of efficient analytical methods for the characterization of 4-(2,3-Dichlorophenyl)-2-fluoropyridine has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been optimized to provide accurate and reliable data on the compound's purity and stability.

In conclusion, 4-(2,3-Dichlorophenyl)-2-fluoropyridine (CAS No. 1361823-92-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new uses and improve existing ones, this compound is poised to play an even greater role in advancing technological and scientific innovation.